Cas no 1188263-92-4 (ethyl 3-(pyridin-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 3-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 1188263-92-4
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD11865104
• CID: 4576441
• PubChem ID: 93602500
• Update Time: 2025-05-20

ethyl 3-(pyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(pyridin-2-yl)-1H-pyrazole-4-carboxylate

• MDL： MFCD11865104
• Inchi： 1S/C11H11N3O2/c1-2-16-11(15)8-7-13-14-10(8)9-5-3-4-6-12-9/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： IAVCFEOWVSQKHX-UHFFFAOYSA-N
• SMILES： N1C=C(C(OCC)=O)C(C2=NC=CC=C2)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 444.1±35.0 °C at 760 mmHg
• Flash Point: 222.4±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

ethyl 3-(pyridin-2-yl)-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 3-(pyridin-2-yl)-1H-pyrazole-4-carboxylate

Ethyl 3-(Pyridin-2-yl)-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Ethyl 3-(pyridin-2-yl)-1H-pyrazole-4-carboxylate, with CAS No. 1188263-92-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring and a pyrazole moiety, making it a promising candidate for various applications in drug discovery and agrochemicals. The pyridin-2-yl group and the pyrazole ring are key structural elements that contribute to its diverse chemical properties.

Recent studies have highlighted the potential of ethyl 3-(pyridin-2-yl)-1H-pyrazole-4-carboxylate as a lead compound in the development of new pharmaceutical agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated. For instance, researchers have reported that this compound exhibits potent inhibitory activity against certain kinases, which are critical in the signaling pathways of various diseases, including cancer and inflammatory disorders.

The synthesis of ethyl 3-(pyridin-2-yl)-1H-pyrazole-4-carboxylate involves a multi-step process that typically includes the formation of the pyrazole ring followed by substitution reactions to introduce the pyridine moiety. The use of microwave-assisted synthesis has been shown to significantly improve the yield and purity of this compound, making it more accessible for large-scale production. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

In terms of applications, ethyl 3-(pyridin-2-yl)-1H-pyrazole-4-carboxylate has shown promise in the field of agrochemistry. Studies have demonstrated its effectiveness as a plant growth regulator, capable of enhancing crop yield under stress conditions such as drought or salinity. Additionally, this compound has been evaluated for its potential as an herbicide, with research indicating selective activity against certain weed species without adversely affecting crops.

One of the most exciting developments involving ethyl 3-(pyridin-2-yl)-1H-pyrazole-4-carboxylate is its role in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and bioavailability. This property makes it a valuable component in the design of nanomedicines for targeted therapy.

Furthermore, ethyl 3-(pyridin-2-yl)-1H-pyrazole-4-carboxylate has been investigated for its environmental impact. Studies have shown that it degrades efficiently under aerobic conditions, reducing concerns about long-term persistence in soil and water systems. This biodegradability is particularly important for its application in agrochemicals, where minimizing environmental footprint is a key consideration.

The versatility of ethyl 3-(pyridin-2-y